Cas no 1804855-57-9 (6-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 6-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1804855-57-9
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4870952
• Update Time: 2025-07-18

6-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H5BrClF2NO2/c9-2-3-1-4(8(14)15)5(7(11)12)6(10)13-3/h1,7H,2H2,(H,14,15)
• InChI Key： SRXOCFOPOGXKDK-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)O)C(C(F)F)=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 6-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid

Introduction to 6-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1804855-57-9)

6-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid, identified by its CAS number 1804855-57-9, is a highly versatile intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered significant attention in medicinal chemistry due to its broad spectrum of biological activities. The presence of multiple functional groups, including a bromomethyl moiety, a chloro substituent, and a difluoromethyl group, makes it a valuable building block for the development of novel molecules.

The bromomethyl group at the 6-position of the pyridine ring introduces reactivity that allows for further functionalization through nucleophilic substitution reactions. This feature is particularly useful in constructing more complex structures, such as biaryl compounds or heterocyclic derivatives. The chloro substituent at the 2-position provides another point of modification, enabling cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, which are pivotal in drug discovery.

The difluoromethyl group at the 3-position is a key pharmacophore in many bioactive molecules. Its incorporation into a drug candidate can enhance metabolic stability, binding affinity, and overall pharmacological efficacy. Recent studies have highlighted the importance of difluoromethyl groups in modulating enzyme inhibition and receptor interactions, making this compound a promising candidate for further exploration.

Recent advancements in synthetic methodologies have expanded the utility of 6-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid. For instance, palladium-catalyzed cross-coupling reactions have enabled the efficient construction of biaryl systems, which are prevalent in many FDA-approved drugs. Additionally, transition-metal-catalyzed C-H activation strategies have opened new avenues for modifying the pyridine core without relying on pre-functionalized positions.

In the context of drug discovery, this compound has been employed in the synthesis of kinase inhibitors and other targeted therapeutics. The combination of a bromomethyl, chloro, and difluoromethyl group provides multiple handles for medicinal chemists to optimize potency and selectivity. Notably, recent publications have demonstrated its role in developing small-molecule inhibitors for protein targets involved in cancer and inflammatory diseases.

The agrochemical industry has also benefited from the versatility of 6-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid. Its structural motifs are frequently incorporated into herbicides and fungicides due to their ability to interact with biological targets in plants. The unique electronic properties conferred by the difluoromethyl group have been shown to improve binding affinity to enzymes involved in plant growth regulation.

From a synthetic chemistry perspective, this compound serves as a precursor for accessing more complex scaffolds through various transformations. For example, nucleophilic aromatic substitution can introduce additional substituents at the 6-position, while metal-catalyzed reactions can lead to fused heterocycles. These transformations are essential for generating diversity in molecular libraries used in high-throughput screening campaigns.

The growing interest in fluorinated compounds has further underscored the significance of 6-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid. Fluorochemicals are known for their ability to modulate drug-like properties such as solubility, lipophilicity, and metabolic stability. The presence of two fluorine atoms at the 3-position enhances these effects, making it an attractive scaffold for medicinal chemists aiming to develop next-generation therapeutics.

In conclusion, 6-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1804855-57-9) is a multifaceted intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic strategies and biological functionalities, positioning it as a cornerstone in modern drug discovery efforts. As research continues to uncover new applications for this compound, its importance is likely to grow further.